Cas no 1822636-33-8 (4-(2-Chloro-5-nitrophenyl)butan-2-amine)

• Product Name: 4-(2-Chloro-5-nitrophenyl)butan-2-amine
• CAS No: 1822636-33-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5830735
• PubChem ID: 165632881
• Update Time: 2025-11-06

4-(2-Chloro-5-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-nitrophenyl)butan-2-amine
• 1822636-33-8
• EN300-1963688
• 4-(2-Chloro-5-nitrophenyl)butan-2-amine

• Inchi： 1S/C10H13ClN2O2/c1-7(12)2-3-8-6-9(13(14)15)4-5-10(8)11/h4-7H,2-3,12H2,1H3
• InChI Key： JPSBABZXAFSELO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCC(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2-Chloro-5-nitrophenyl)butan-2-amine

Introduction to 4-(2-Chloro-5-nitrophenyl)butan-2-amine (CAS No. 1822636-33-8)

4-(2-Chloro-5-nitrophenyl)butan-2-amine, with the CAS number 1822636-33-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated and nitro-substituted phenyl group attached to a butan-2-amine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

The chemical formula of 4-(2-Chloro-5-nitrophenyl)butan-2-amine is C₁₁H₁₃ClN₂O₂, and its molecular weight is approximately 240.69 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, chlorination, and amination processes. These synthetic routes are crucial for ensuring the purity and consistency of the final product, which are essential for both research and potential therapeutic applications.

In the context of medicinal chemistry, 4-(2-Chloro-5-nitrophenyl)butan-2-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary research has shown that this compound exhibits selective inhibition of certain kinases, which are key enzymes involved in signal transduction pathways and cellular processes such as cell growth and division.

The pharmacological properties of 4-(2-Chloro-5-nitrophenyl)butan-2-amine have also been investigated in preclinical models. In vitro assays have demonstrated that it possesses potent anti-inflammatory and anti-proliferative activities, making it a promising candidate for the development of new therapeutic agents. These findings have sparked interest among researchers and pharmaceutical companies alike, who are actively exploring its potential applications in treating conditions such as cancer, inflammatory disorders, and neurodegenerative diseases.

Beyond its therapeutic potential, 4-(2-Chloro-5-nitrophenyl)butan-2-amine has also been studied for its use in chemical biology. Its unique structure allows it to serve as a valuable tool for probing the function of specific proteins and pathways within cells. For example, it can be used to modulate the activity of target proteins or to investigate the mechanisms underlying certain cellular processes. This versatility makes it an important reagent in both academic research and industrial settings.

In terms of safety and handling, it is important to note that while 4-(2-Chloro-5-nitrophenyl)butan-2-amine is not classified as a hazardous substance under current regulations, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols to ensure the well-being of researchers and laboratory personnel.

The future outlook for 4-(2-Chloro-5-nitrophenyl)butan-2-amine (CAS No. 1822636-33-8) is promising. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic applications. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.

In conclusion, 4-(2-Chloro-5-nitrophenyl)butan-2-amine (CAS No. 1822636-33-8) represents a fascinating area of study within the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological properties make it a valuable compound for both academic research and industrial applications. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of medical science and the development of new therapeutic strategies.